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This technical guide provides a comprehensive overview of the safety and handling

precautions for N,N'-Dibenzylglycinamide (CAS No. 1089-31-2). As a known impurity of the

antihistamine Levocetirizine, this compound is primarily utilized as a pharmaceutical reference

standard in quality control and analytical development.[1] Due to the limited availability of a

dedicated Safety Data Sheet (SDS) for N,N'-Dibenzylglycinamide, this guide incorporates

data from structurally similar compounds and established protocols for handling pharmaceutical

impurity standards to provide the most thorough safety recommendations.

Compound Identification and Physical Properties
N,N'-Dibenzylglycinamide is a derivative of the amino acid glycine.[2] Its primary role in the

pharmaceutical industry is as a reference standard for the identification and quantification of

impurities in Levocetirizine, ensuring the safety and efficacy of the final drug product.[1]
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Property Value

CAS Number 1089-31-2

Molecular Formula C₁₆H₁₈N₂O

Molecular Weight 254.33 g/mol

Boiling Point 465.2°C at 760 mmHg

Density 1.102 g/cm³

Storage Temperature -20°C

Data sourced from BOC Sciences.[1]

Hazard Identification and Classification
A specific hazard classification for N,N'-Dibenzylglycinamide is not readily available.

However, based on the Safety Data Sheet for the structurally similar compound N,N-

Dibenzylamine, the following hazards should be considered as potential risks. It is imperative to

handle N,N'-Dibenzylglycinamide with the assumption that it may possess similar hazardous

properties.

Hazard Class
GHS Classification (for N,N-
Dibenzylamine)

Acute Toxicity, Oral Category 4 (H302: Harmful if swallowed)

Skin Corrosion/Irritation
Category 1C (H314: Causes severe skin burns

and eye damage)

Serious Eye Damage/Eye Irritation
Category 1 (H314: Causes severe skin burns

and eye damage)

Hazardous to the Aquatic Environment, Acute Category 2 (H401: Toxic to aquatic life)

Hazardous to the Aquatic Environment, Chronic
Category 1 (H410: Very toxic to aquatic life with

long lasting effects)
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Data is based on the Sigma-Aldrich SDS for N,N-Dibenzylamine and should be treated as

indicative for N,N'-Dibenzylglycinamide.

Experimental Protocols and Handling Procedures
As a pharmaceutical reference standard, N,N'-Dibenzylglycinamide should be handled in a

controlled laboratory environment by trained personnel.[3] The following protocols are based on

general best practices for handling chemical reagents and pharmaceutical impurity standards.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron. In cases of potential

significant exposure, chemical-resistant coveralls may be necessary.

Respiratory Protection: Not typically required for small quantities handled with adequate

ventilation. If dusts or aerosols are generated, a NIOSH-approved respirator with an

appropriate cartridge should be used.

Engineering Controls
Work should be conducted in a well-ventilated area.

For procedures with a risk of aerosol or dust generation, a chemical fume hood is required.

Hygiene Measures
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Contaminated clothing should be removed and laundered before reuse.
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Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.[1]

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In the event of exposure, the following first aid measures, based on the data for N,N-

Dibenzylamine, are recommended:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

First aid measures are based on the Sigma-Aldrich SDS for N,N-Dibenzylamine.

Spill and Disposal Procedures
Spill Response

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.
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For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

For large spills, contain the spill and prevent it from entering drains or waterways. Collect the

material for disposal.

Waste Disposal
Dispose of waste in accordance with local, state, and federal regulations.

The compound should be disposed of as hazardous waste.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of N,N'-
Dibenzylglycinamide from receipt to disposal.

Caption: Safe Handling Workflow for N,N'-Dibenzylglycinamide.

Conclusion
While specific toxicological data for N,N'-Dibenzylglycinamide is not extensively documented,

a conservative approach to handling based on its chemical structure and intended use as a

pharmaceutical standard is essential. Adherence to the safety precautions, handling

procedures, and disposal methods outlined in this guide will help to minimize the risk of

exposure and ensure a safe laboratory environment. Researchers and drug development

professionals should always consult the most current safety information and conduct a

thorough risk assessment before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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